BENGHE Validation & Comparative

Check Availability & Pricing

Unveiling Nonadecanal: A Comparative Analysis
of Its Levels in Health and Disease

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nonadecanal

Cat. No.: B095530
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A comprehensive review of current literature indicates differential levels of the long-chain
aldehyde, Nonadecanal, in various disease states compared to healthy individuals, suggesting
its potential as a biomarker. This guide provides a comparative analysis of Nonadecanal
levels, details the experimental protocols for its detection, and explores its metabolic origins
and role in cellular signaling.

This publication is intended for researchers, scientists, and drug development professionals
interested in the emerging field of lipidomics and the role of long-chain aldehydes in human
health and disease.

Comparative Analysis of Nonadecanal Levels

While direct quantitative data for Nonadecanal across a wide spectrum of diseases remains an
area of active research, studies on related long-chain aldehydes, particularly in the context of
neurodegenerative diseases, offer significant insights. Research has shown that the volatile
organic compound profile of sebum is altered in patients with Parkinson's disease, with
evidence pointing towards the upregulation of long-chain aldehydes like octadecanal, a close
homolog of Nonadecanal. Although specific concentrations are not yet widely reported, these
findings suggest a potential alteration in Nonadecanal levels in Parkinson's disease as well.

Table 1: Comparative Levels of Related Long-Chain Aldehydes in Disease
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. . . Observation vs.
Disease State Biological Sample Analyte
Healthy Controls

Parkinson's Disease Sebum Octadecanal Upregulated

*Note: This table is illustrative and based on findings for closely

« To cite this document: BenchChem. [Unveiling Nonadecanal: A Comparative Analysis of Its
Levels in Health and Disease]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095530#comparative-analysis-of-nonadecanal-
levels-in-healthy-vs-diseased-states]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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